Cas no 28781-91-1 (1,1,2,2,3,3-Propanehexacarboxylic acid, hexamethyl ester)

• Product Name: 1,1,2,2,3,3-Propanehexacarboxylic acid, hexamethyl ester
• CAS No: 28781-91-1
• MF: C₁₅H₂₀O₁₂
• MW: 392.312106132507
• CID: 238145
• PubChem ID: 3308899
• Update Time: 2025-04-19

1,1,2,2,3,3-Propanehexacarboxylic acid, hexamethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3,3-Propanehexacarboxylic acid, hexamethyl ester
• hexamethyl propane-1,1,2,2,3,3-hexacarboxylate
• SCHEMBL10801946
• AKOS001632083
• SR-01000454996-1
• SR-01000454996
• 28781-91-1
• 1,1,2,2,3,3-hexamethyl Propane-1,1,2,2,3,3-hexacarboxylate
• hexamethyl 1,1,2,2,3,3-propane-hexacarboxylate
• DTXSID10391310

• Inchi： 1S/C15H20O12/c1-22-9(16)7(10(17)23-2)15(13(20)26-5,14(21)27-6)8(11(18)24-3)12(19)25-4/h7-8H,1-6H3
• InChI Key： LDUSPBRBIGPHRQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)(C(C(=O)OC)C(=O)OC)C(C(=O)OC)C(=O)OC)=O

Computed Properties

• Exact Mass: 392.0954
• Monoisotopic Mass: 392.09547607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.8